N-[(3S*,4R*)-4-propyl-1-(9H-purin-6-yl)-3-pyrrolidinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(3S*,4R*)-4-propyl-1-(9H-purin-6-yl)-3-pyrrolidinyl]acetamide, commonly known as CPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CPA is a potent inhibitor of the enzyme cyclic AMP-dependent protein kinase (PKA), which plays a crucial role in various cellular processes, including gene expression, metabolism, and cell proliferation.
Scientific Research Applications
Biological Effects of Acetamide Derivatives
Research on acetamide derivatives, including their biological effects, continues to be of interest due to their commercial importance and the biological consequences of exposure. Studies have significantly expanded our knowledge about these chemicals, including their toxicology and potential therapeutic applications. Acetamide and its derivatives, such as N,N-dimethylacetamide and N-methylacetamide, have been studied for their effects on human health, revealing variations in biological responses that reflect both the biology of the material and its usage or proposed usage. These findings are critical for understanding the broader implications of acetamide derivatives in scientific research and potential therapeutic applications (Kennedy, 2001).
Pharmacological Activities of Piracetam and Its Derivatives
Piracetam, a nootropic drug derived from γ-aminobutyric acid, shares some structural similarities with the compound . It has been extensively studied for its ability to improve learning, memory, brain metabolism, and cognitive ability. The research on piracetam and its derivatives highlights different biological activities associated with these compounds, offering insights into their potential therapeutic applications in managing diseases like alcoholism, Raynaud’s phenomenon, and brain injuries. This demonstrates the wide-ranging pharmacological applications of cyclic compounds and acetamide derivatives in treating central nervous system disorders (Dhama et al., 2021).
properties
IUPAC Name |
N-[(3S,4R)-4-propyl-1-(7H-purin-6-yl)pyrrolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N6O/c1-3-4-10-5-20(6-11(10)19-9(2)21)14-12-13(16-7-15-12)17-8-18-14/h7-8,10-11H,3-6H2,1-2H3,(H,19,21)(H,15,16,17,18)/t10-,11-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZXJGSAOZFOVTQ-GHMZBOCLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CN(CC1NC(=O)C)C2=NC=NC3=C2NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H]1CN(C[C@H]1NC(=O)C)C2=NC=NC3=C2NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.